(2S,3S)-2-Amino-3-phenylbutyric acid-HCl

• IUPAC Name: (2S,3S)-2-amino-3-phenylbutanoic acid;hydrochloride
• InChI: InChI=1S/C10H13NO2.ClH/c1-7(9(11)10(12)13)8-5-3-2-4-6-8;/h2-7,9H,11H2,1H3,(H,12,13);1H/t7-,9-;/m0./s1
• InChI Key: SGKWQBMDOXGYAA-KUSKTZOESA-N
• Canonical SMILES: CC(C1=CC=CC=C1)C(C(=O)O)N.Cl
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)[C@@H](C(=O)O)N.Cl
• Molecular Formula: C10H14ClNO2
• Molecular Weight: 215.67 g/mol

Description

Amino acids are organic compounds that contain amine (-NH2) and carboxyl (-COOH) functional groups, along with a side chain (R group) specific to each amino acid. The key elements of an amino acid are carbon ©, hydrogen (H), oxygen (O), and nitrogen (N), though other elements are found in the side chains of certain amino acids.

Molecular Structure Analysis

The molecular structure of an amino acid is typically composed of a central carbon atom (the alpha carbon) bonded to an amino group, a carboxyl group, a hydrogen atom, and a variable side chain. The side chain, also known as the R group, determines the properties and identity of the amino acid.

Chemical Reactions Analysis

Amino acids can undergo a variety of chemical reactions, including peptide bond formation, which involves the carboxyl group of one amino acid reacting with the amino group of another. They can also participate in acid-base reactions due to the presence of both acidic (carboxyl) and basic (amino) functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of an amino acid depend on its specific structure, particularly the nature of its side chain. These properties can include solubility in water, reactivity, and pH of the solution (pKa) when the amino acid is dissolved in water.

Mechanism of Action

In biological systems, amino acids are crucial for protein synthesis. They are linked together in a specific order by peptide bonds to form a polypeptide chain. The sequence and structure of this chain determine the properties and function of the protein.

Safety and Hazards

The safety and hazards associated with an amino acid would depend on its specific structure and properties. Generally, amino acids are considered safe for handling and consumption, but some may require precautions if they are in a concentrated form or if they are part of a chemical reaction.

Future Directions

The study of amino acids continues to be a significant area of research in biochemistry, medicine, and related fields. Future directions could include the development of new synthesis methods, the design of amino acid-based drugs, and the exploration of novel functions for amino acids in biological systems.